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Compound of Interest

Compound Name: N-Butyl-p-toluenesulfonamide

Cat. No.: B159962 Get Quote

An In-depth Technical Guide to N-Butyl-p-
toluenesulfonamide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical and chemical properties of

N-Butyl-p-toluenesulfonamide, tailored for a scientific audience. It includes key data,

experimental protocols, and visual diagrams to facilitate understanding and application in a

research and development context.

Chemical Identity and Structure
N-Butyl-p-toluenesulfonamide is a chemical compound belonging to the sulfonamide class.

Its structure consists of a p-toluenesulfonyl group (tosyl group) bonded to the nitrogen atom of

an n-butylamine. This structure imparts specific chemical characteristics relevant to its use as a

plasticizer and in chemical synthesis.

Chemical Identifiers
A comprehensive list of identifiers is crucial for accurate sourcing and regulatory compliance.
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Identifier Value Citation

IUPAC Name
N-butyl-4-

methylbenzenesulfonamide
[1]

CAS Number 1907-65-9 [1][2]

Molecular Formula C11H17NO2S [1][2][3]

Molecular Weight 227.33 g/mol [1][2]

EC Number 217-612-0 [1]

PubChem CID 61285 [1]

SMILES
CCCCNS(=O)

(=O)C1=CC=C(C=C1)C
[1][3]

InChIKey
RQUXYBHREKXNKT-

UHFFFAOYSA-N
[1][3]

Structural Diagram
The following diagram illustrates the key functional groups within the N-Butyl-p-
toluenesulfonamide molecule.
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Diagram 1: Key functional groups of N-Butyl-p-toluenesulfonamide.

Physical and Chemical Properties
The physical and chemical properties determine the compound's behavior under various

conditions and its suitability for different applications.

Physical Properties
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Property Value Citation

Appearance
White to light yellow powder or

crystals
[4]

Melting Point 40.0 to 44.0 °C [4]

Water Solubility Insoluble [5]

Density/Specific Gravity 1.120 g/cm³ [5]

Chemical Properties
Property Value Citation

Chemical Stability
Stable under normal

conditions.
[6]

Hazardous Decomposition

Forms Carbon monoxide (CO),

Carbon dioxide (CO2), and

Sulfur oxides upon

combustion.

[5]

Purity (Typical) >98.0% (HPLC) [4]

Experimental Protocols
Detailed methodologies are essential for the replication of results and validation of properties.

Protocol for Melting Point Determination
The melting point is a critical indicator of purity.[7][8] A sharp melting range typically signifies a

high-purity compound.[7]

Objective: To determine the melting point range of N-Butyl-p-toluenesulfonamide.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[7]

Capillary tubes (sealed at one end)[9][10]
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Thermometer[7]

Spatula

Mortar and pestle

Procedure:

Sample Preparation: Finely powder a small amount of the crystalline N-Butyl-p-
toluenesulfonamide using a mortar and pestle.[7]

Capillary Loading: Pack the powdered sample into the open end of a capillary tube to a

height of 1-2 mm by tapping the sealed end gently on a hard surface.[9][10]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus. Ensure the sample is level with the middle of the thermometer bulb.[7]

Heating: Begin heating the apparatus. For an initial determination, a rapid heating rate can

be used to find an approximate melting point. For an accurate measurement, repeat the

process with a fresh sample, heating slowly at a rate of 1-2°C per minute as the temperature

approaches the expected melting point.[7]

Observation and Recording: Record the temperature at which the first drop of liquid appears

(T1) and the temperature at which the entire sample has completely liquefied (T2).[8][10] The

melting point is reported as the range T1-T2.
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Sample Preparation
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Data Recording
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near melting point

5. Observe sample
through magnifier
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First liquid appears
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Completely liquid

8. Report melting range
(T1 - T2)
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Diagram 2: Workflow for melting point determination.
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Protocol for Solubility Determination
This protocol provides a qualitative and semi-quantitative method for assessing solubility in

various solvents.

Objective: To determine the solubility of N-Butyl-p-toluenesulfonamide in a given solvent

(e.g., water, ethanol).

Apparatus:

Small test tubes and rack

Vortex mixer or sonicator[11]

Graduated pipettes or burette[12]

Analytical balance

Procedure:

Preparation: Weigh approximately 25 mg of N-Butyl-p-toluenesulfonamide and place it into

a clean, dry test tube.[13]

Solvent Addition: Add the chosen solvent (e.g., water) to the test tube in small, measured

portions (e.g., 0.25 mL increments) up to a total volume of 0.75 mL.[13]

Mixing: After each addition, cap the test tube and shake it vigorously for 1-2 minutes.[11][13]

A vortex mixer or sonicator can be used to ensure thorough mixing.[11]

Observation: Visually inspect the solution for any undissolved solid particles. A clear solution

with no cloudiness or precipitate indicates that the compound has dissolved.[11]

Classification:

Soluble: If the compound dissolves completely after adding the total volume of solvent.

Slightly Soluble: If only a portion of the compound dissolves.

Insoluble: If the compound does not visibly dissolve.[13]
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Temperature Control: For precise measurements, ensure the temperature is controlled and

recorded, as solubility is temperature-dependent.[14]

Synthesis and Reactivity
Understanding the synthesis of N-Butyl-p-toluenesulfonamide provides insight into potential

impurities and reaction kinetics. A common method involves the reaction of p-toluenesulfonyl

chloride with n-butylamine.

p-Toluenesulfonyl Chloride

Reaction
(e.g., in Dichloromethane,

with base)

n-Butylamine

N-Butyl-p-toluenesulfonamide
Byproduct

(e.g., Amine Hydrochloride)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

